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Compound of Interest

Compound Name: Valeryl-L-carnitineChloride
Cat. No.: B10796963
Get Quote
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Topic: Valeryl-L-carnitine Chloride Proper Disposal Procedures

Executive Summary & Core Directive

Objective: To provide a scientifically rigorous, compliant, and safety-first protocol for the
disposal of Valeryl-L-carnitine Chloride (CAS: 162040-64-4).

Operational Stance: While Valeryl-L-carnitine Chloride is often classified as non-hazardous
under GHS criteria (depending on the vendor and purity), it is a quaternary ammonium
compound. Best laboratory practices (GLP) and environmental stewardship dictate that it must
not be disposed of via sanitary sewer systems. The "dilution is the solution to pollution” mindset
is obsolete. This compound must be segregated and managed as Non-Regulated Chemical
Waste destined for high-temperature incineration.

Critical Distinction: Do NOT confuse this compound with Valeryl Chloride (CAS: 638-29-9),
which is a corrosive, flammable, and water-reactive acid halide. The protocols below apply
strictly to the carnitine ester salt.

Compound Identification & Hazard Profile
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Before initiating disposal, verify the material identity to ensure compatibility with waste streams.

Parameter Specification Operational Note
] N ) Short-chain acylcarnitine
Chemical Name Valeryl-L-carnitine Chloride
(C5:0)
Verify CAS to distinguish from
CAS Number 162040-64-4 _
Valeryl Chloride.
) ) ) ) Hygroscopic; keep containers
Physical State White crystalline solid )
tightly sealed.
B Highly water-soluble; poses
Solubility Water, DMSO, Ethanol - )
leaching risk if landfilled.
Treat as "Organic Chemical,
GHS Classification Generally Not Classified N.O.S." (Not Otherwise
Specified).
o Incompatible with strong
Reactivity Stable

oxidizing agents.[1]

Waste Segregation & Classification Logic

Effective disposal starts with accurate segregation. Mixing this compound with incompatible

streams (e.g., strong oxidizers) can create secondary hazards.

Decision Matrix: Waste Stream Selection
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Waste Generation
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Figure 1: Decision matrix for segregating Valeryl-L-carnitine Chloride waste based on physical
state and solvent composition.
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Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance or
Contaminated Consumables)

Applicability: Expired reagents, weigh boats, contaminated gloves, spill cleanup debris.

Containment: Place the solid material in a chemically compatible container (HDPE jar or
double-bagged in 6-mil polyethylene bags).

Labeling: Affix a hazardous waste tag. Even if "non-regulated,” label clearly:

o Content: "Valeryl-L-carnitine Chloride, Solid"

o Hazard Checkbox: Check "Toxic" or "Irritant" as a precautionary measure if your institution
requires it for all chemical salts, or write "Non-Regulated Organic Salt."

Consolidation: This container can be consolidated with other solid, non-reactive organic
salts.

Disposal Path: Ship for High-Temperature Incineration.

o Reasoning: Incineration ensures complete destruction of the quaternary ammonium
structure, preventing potential accumulation in soil or groundwater [1].

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, HPLC waste, stock solutions.
o Solvent Identification: Determine the primary solvent.
o If Halogenated (DCM, Chloroform): Segregate into Halogenated Waste.

o If Non-Halogenated (Methanol, Ethanol, DMSO, Water): Segregate into Non-Halogenated
Organic Waste.

e Agueous Considerations:
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o Do NOT Flush: Although water-soluble, quaternary ammonium compounds can disrupt
biological wastewater treatment processes and may exhibit aquatic toxicity in high

concentrations [2].

o Action: Collect aqueous solutions in the "Non-Halogenated" solvent waste drum. The high
BTU value of the accompanying solvents will assist in the incineration of the aqueous

fraction.

» Container: Use standard safety cans or HDPE carboys (e.g., Nalgene). Ensure the cap is
vented if there is any risk of off-gassing (unlikely with this stable salt).

Spill Response & Decontamination

In the event of a laboratory spill, immediate containment prevents migration into floor drains.

Spill Response Workflow
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Figure 2: Operational workflow for containing and cleaning up Valeryl-L-carnitine spills.

Decontamination Note: After removing the bulk material, wipe the surface with a dilute
detergent solution. Valeryl-L-carnitine is highly soluble; water is the most effective
decontamination solvent. Dispose of the paper towels as solid chemical waste.

Regulatory & Compliance Framework

e US EPA (RCRA): Valeryl-L-carnitine Chloride is not a P-listed or U-listed waste. However,
under 40 CFR 261.3, the generator is responsible for determining if the waste exhibits
characteristics of ignitability, corrosivity, reactivity, or toxicity.
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o Determination: It generally does not meet these criteria. Therefore, it is often classified as
"Non-RCRA Regulated Waste."

e |Institutional Policy: Most universities and pharmaceutical companies enforce a "No Drain
Disposal" policy for all chemical structures to exceed EPA compliance.

e European Waste Catalogue (EWC):

o Suggested Code: 16 05 09 (discarded chemicals other than those mentioned in 16 05 06,
16 05 07 or 16 05 08).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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